Cas no 74499-12-0 (Potassium 3-hydroxy-4-methoxybenzenesulphonate)

• Product Name: Potassium 3-hydroxy-4-methoxybenzenesulphonate
• CAS No: 74499-12-0
• MF: C₇H₇KO₅S
• MW: 242.290782213211
• CID: 570269
• PubChem ID: 23662440
• Update Time: 2025-04-19

Potassium 3-hydroxy-4-methoxybenzenesulphonate Chemical and Physical Properties

Names and Identifiers

• Potassium 3-hydroxy-4-methoxybenzenesulphonate
• potassium,3-hydroxy-4-methoxybenzenesulfonate
• Potassium 5-guaiacolsulfonate
• Q27262168
• 5H662IO64G
• Potassium 3-hydroxy-4-methoxy-benzenesulfonate
• EINECS 277-890-4
• potassium;3-hydroxy-4-methoxybenzenesulfonate
• POTASSIUM 3-HYDROXY-4-METHOXYBENZENESULFONATE
• Potassium 5-guaiacolsulfonate [MI]
• Benzenesulfonic acid, 3-hydroxy-4-methoxy-, potassium salt (1:1)
• UNII-5H662IO64G
• SCHEMBL7082925
• NS00089923
• DTXSID50995997
• 74499-12-0
• 5011-21-2

• Inchi： 1S/C7H8O5S.K/c1-12-7-3-2-5(4-6(7)8)13(9,10)11;/h2-4,8H,1H3,(H,9,10,11);/q;+1/p-1
• InChI Key： QEAJOOURKCKFSV-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=CC(=C(C=1)O)OC)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 241.96512598g/mol
• Monoisotopic Mass: 241.96512598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 95Ų